(1-isothiocyanatobutyl)benzene
Overview
Description
(1-isothiocyanatobutyl)benzene, also known as ITB, is a widely studied organic compound belonging to the family of thiocyanates. It is a colorless liquid with a pungent odor. ITB is used in a variety of scientific research applications, including synthesis, biochemical and physiological effects, and laboratory experiments. In
Scientific Research Applications
(1-isothiocyanatobutyl)benzene has been used in a variety of scientific research applications, including as a reagent for the synthesis of other compounds, as a catalyst for the synthesis of polymers, and as a model compound for studying the structure and reactivity of other thiocyanates. (1-isothiocyanatobutyl)benzene has also been used in the study of biochemical and physiological effects, such as its ability to reduce inflammation, and its potential uses as a therapeutic agent.
Mechanism of Action
The mechanism of action of (1-isothiocyanatobutyl)benzene is not fully understood, but it is believed to involve the formation of a covalent bond between the sulfur atom of the thiocyanate group and the carbon atom of the isocyanobutane. This bond is believed to be responsible for the anti-inflammatory effects of (1-isothiocyanatobutyl)benzene.
Biochemical and Physiological Effects
(1-isothiocyanatobutyl)benzene has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. It has also been found to reduce the levels of certain cytokines, such as TNF-α and IL-6, which are involved in the inflammatory response. In addition, (1-isothiocyanatobutyl)benzene has been shown to reduce the production of nitric oxide, which is involved in the formation of reactive oxygen species.
Advantages and Limitations for Lab Experiments
The advantages of using (1-isothiocyanatobutyl)benzene in lab experiments include its low cost, its high reactivity, and its ability to be used in a variety of synthetic reactions. The major limitation of using (1-isothiocyanatobutyl)benzene in lab experiments is its toxicity, which can be mitigated by using protective equipment and following safety protocols.
Future Directions
The potential future directions of (1-isothiocyanatobutyl)benzene research include further exploration of its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research could be conducted on the mechanisms of action of (1-isothiocyanatobutyl)benzene, and its potential uses as a catalyst in the synthesis of other compounds. Finally, further research could be conducted on the use of (1-isothiocyanatobutyl)benzene in the development of new polymers and materials.
Synthesis Methods
(1-isothiocyanatobutyl)benzene is synthesized by the reaction of isocyanobutane and thiophosgene. This reaction is conducted in the presence of a base, such as sodium hydroxide or potassium hydroxide, and a catalyst, such as triethylamine or pyridine. The reaction proceeds in a two-step process, first forming an isothiocyanate intermediate, which is then converted to (1-isothiocyanatobutyl)benzene. The reaction is generally carried out at temperatures between 0-100°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1-isothiocyanatobutyl)benzene involves the reaction of 1-chlorobutane with sodium thiocyanate to form 1-thiocyanatobutane, which is then reacted with benzyl chloride to form the final product.", "Starting Materials": [ "1-chlorobutane", "sodium thiocyanate", "benzyl chloride" ], "Reaction": [ "1. 1-chlorobutane is reacted with sodium thiocyanate in the presence of a solvent such as acetone or ethanol.", "2. The reaction mixture is heated under reflux for several hours to allow for complete reaction.", "3. The resulting 1-thiocyanatobutane is then isolated and purified by distillation or recrystallization.", "4. 1-thiocyanatobutane is then reacted with benzyl chloride in the presence of a base such as potassium carbonate or sodium hydroxide.", "5. The reaction mixture is heated under reflux for several hours to allow for complete reaction.", "6. The resulting (1-isothiocyanatobutyl)benzene is then isolated and purified by distillation or recrystallization." ] } | |
CAS RN |
61290-96-8 |
Product Name |
(1-isothiocyanatobutyl)benzene |
Molecular Formula |
C11H13NS |
Molecular Weight |
191.3 |
Purity |
95 |
Origin of Product |
United States |
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